Cas no 106131-24-2 (Diazene, bis(3-chlorophenyl)-, (E)-)

Diazene, bis(3-chlorophenyl)-, (E)- structure
106131-24-2 structure
Product Name:Diazene, bis(3-chlorophenyl)-, (E)-
CAS No:106131-24-2
MF:C12H8Cl2N2
MW:251.111320495605
CID:1174702
PubChem ID:27279
Update Time:2025-04-20

Diazene, bis(3-chlorophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Diazene, bis(3-chlorophenyl)-, (E)-
    • 15426-14-9
    • (E)-1,2-Bis(3-chlorophenyl)diazene
    • bis(3-chlorophenyl)diazene
    • AKOS004910356
    • (E)-bis(3-chlorophenyl)diazene
    • SCHEMBL7870699
    • 106131-24-2
    • 1,2-bis(3-chlorophenyl)diazene
    • ZAUXEPYLONOZEK-FOCLMDBBSA-N
    • DTXSID5074006
    • Diazene, bis(3-chlorophenyl)-
    • 3,3'-dichloroazobenzene
    • Bis-(3-chlorophenyl)-diazene
    • (E)-1,2-Bis(3-chlorophenyl)diazene #
    • Inchi: 1S/C12H8Cl2N2/c13-9-3-1-5-11(7-9)15-16-12-6-2-4-10(14)8-12/h1-8H/b16-15+
    • InChI Key: ZAUXEPYLONOZEK-FOCLMDBBSA-N
    • SMILES: ClC1=CC=CC(=C1)/N=N/C1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 250.0064537g/mol
  • Monoisotopic Mass: 250.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 24.7Ų

Diazene, bis(3-chlorophenyl)-, (E)- Related Literature

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